Cas no 1227606-70-3 (5-Chloro-2-methoxypyridine-3-acetonitrile)

• Product Name: 5-Chloro-2-methoxypyridine-3-acetonitrile
• CAS No: 1227606-70-3
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 4912236
• Update Time: 2025-10-28

5-Chloro-2-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxypyridine-3-acetonitrile
• 5-Chloro-2-methoxypyridine-3-acetonitrile

• Inchi： 1S/C8H7ClN2O/c1-12-8-6(2-3-10)4-7(9)5-11-8/h4-5H,2H2,1H3
• InChI Key： DIXNJKVTVMVFSM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.4
• Topological Polar Surface Area: 45.9

Additional information on 5-Chloro-2-methoxypyridine-3-acetonitrile

5-Chloro-2-methoxypyridine-3-acetonitrile: A Comprehensive Overview

The compound 5-Chloro-2-methoxypyridine-3-acetonitrile, identified by the CAS number 1227606-70-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

The chemical structure of 5-Chloro-2-methoxypyridine-3-acetonitrile consists of a pyridine ring with substituents at positions 2, 3, and 5. The substituents include a methoxy group (-OCH₃) at position 2, a cyano group (-CN) at position 3, and a chlorine atom (Cl) at position 5. This arrangement imparts the molecule with distinct electronic and steric properties, making it versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of 5-Chloro-2-methoxypyridine-3-acetonitrile in the development of agrochemicals. Its ability to act as an intermediate in the synthesis of herbicides and insecticides has been extensively explored. Researchers have reported that this compound exhibits excellent bioactivity due to its ability to inhibit key enzymes in pests and weeds, making it a promising candidate for sustainable agricultural practices.

In addition to its role in agrochemicals, 5-Chloro-2-methoxypyridine-3-acetonitrile has also found applications in pharmaceutical research. The molecule's structure allows for easy modification, enabling the creation of derivatives with enhanced pharmacokinetic properties. Recent findings suggest that certain derivatives of this compound may possess anti-inflammatory and anti-cancer activities, opening new avenues for drug development.

The synthesis of 5-Chloro-2-methoxypyridine-3-acetonitrile involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. The use of advanced catalytic systems has further enhanced the sustainability of the synthesis process.

The physical properties of 5-Chloro-2-methoxypyridine-3-acetonitrile, such as its melting point, solubility, and stability, have been thoroughly characterized. These properties are critical for determining its suitability in various applications. For instance, its high stability under thermal and oxidative conditions makes it ideal for use in formulations requiring long-term shelf life.

In conclusion, 5-Chloro-2-methoxypyridine-3-acetonitrile (CAS No. 1227606-70-3) is a versatile compound with a wide range of applications in agriculture and pharmaceuticals. Ongoing research continues to uncover new potential uses for this molecule, underscoring its importance in modern chemistry.